Cas no 2228707-05-7 (2,2-dimethyl-3-3-(methylsulfanyl)phenylpropan-1-amine)

• Product Name: 2,2-dimethyl-3-3-(methylsulfanyl)phenylpropan-1-amine
• CAS No: 2228707-05-7
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 6496321
• PubChem ID: 165853935
• Update Time: 2025-05-23

2,2-dimethyl-3-3-(methylsulfanyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-3-(methylsulfanyl)phenylpropan-1-amine
• 2228707-05-7
• EN300-1744315
• 2,2-dimethyl-3-[3-(methylsulfanyl)phenyl]propan-1-amine

• Inchi： 1S/C12H19NS/c1-12(2,9-13)8-10-5-4-6-11(7-10)14-3/h4-7H,8-9,13H2,1-3H3
• InChI Key： GNYIGABLCJLVOY-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)CC(C)(C)CN

Computed Properties

• Exact Mass: 209.12382078g/mol
• Monoisotopic Mass: 209.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.3Ų

Additional information on 2,2-dimethyl-3-3-(methylsulfanyl)phenylpropan-1-amine

Compound CAS No 2228707-05-7: 2,2-Dimethyl-3-(3-(methylsulfanyl)phenyl)propan-1-amine

The compound with CAS No 2228707-05-7, commonly referred to as 2,2-dimethyl-3-(3-(methylsulfanyl)phenyl)propan-1-amine, is an organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of amines and features a methylsulfanyl group attached to a phenyl ring, which contributes to its distinct chemical properties. Recent studies have highlighted its potential in drug design and material science, making it a subject of interest for researchers worldwide.

The structure of 2,2-dimethyl-3-(3-(methylsulfanyl)phenyl)propan-1-amine consists of a central propaneamine backbone with two methyl groups attached to the second carbon. The third carbon is connected to a phenyl ring substituted with a methylsulfanyl group at the para position. This substitution pattern influences the compound's reactivity and stability, making it suitable for various chemical transformations. The methylsulfanyl group introduces sulfur into the molecule, which can enhance its electronic properties and reactivity in certain reactions.

Recent research has focused on the synthesis and characterization of this compound, particularly its role in medicinal chemistry. Studies have shown that 2,2-dimethyl-3-(3-(methylsulfanyl)phenyl)propan-1-amine exhibits promising pharmacological properties, including antioxidant and anti-inflammatory activities. These findings suggest its potential as a lead compound for developing new therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmacological applications, this compound has been explored for its role in material science. Its unique structure allows for the formation of stable complexes with metal ions, making it a candidate for designing novel materials with applications in catalysis and sensing technologies. Researchers have also investigated its ability to act as a ligand in metalloorganic frameworks (MOFs), which could lead to advancements in gas storage and separation technologies.

The synthesis of cas no 2228707-05-7 involves multi-step organic reactions, including nucleophilic substitutions and reductions. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, enabling larger-scale production for both research and industrial purposes. The use of green chemistry principles in synthesizing this compound has also gained attention, as it aligns with sustainable practices in modern chemical manufacturing.

Moreover, computational studies have provided insights into the electronic structure and reactivity of 2,2-dimethyl-3-(3-(methylsulfanyl)phenyl)propan-1-amine. Density functional theory (DFT) calculations have revealed that the methylsulfanyl group plays a crucial role in modulating the electron density distribution across the molecule. This understanding has facilitated the design of derivatives with enhanced biological activity and stability.

In conclusion, the compound with CAS No 2228707-05-7, or 2,2-dimethyl-3-(3-(methylsulfanyl)phenyl)propan-1-amime, represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent research findings, positions it as a valuable tool in drug discovery and materials development. As ongoing studies continue to uncover its full potential, this compound is expected to contribute significantly to both academic and industrial advancements in the coming years.